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Compound of Interest

Pantoprazole N-Oxide Sodium
Compound Name:

Salt
CAS No.: 1279822-90-0
Cat. No.: B586309

Get Quote

Executive Summary

Pantoprazole N-Oxide (Pyridine N-Oxide derivative) is a known degradation product formed
under oxidative stress.[1] Unlike Pantoprazole Sulfone (Impurity A) or Sulfide (Impurity B),
Pantoprazole N-Oxide is currently classified as a Non-Compendial / Unspecified Impurity in
both the USP and EP monographs for the Active Pharmaceutical Ingredient (API).

Consequently, it does not have a specific, named limit in the standard monographs. Instead, it
is controlled under the rigorous "Any Other Individual Impurity” limits. This guide clarifies these
limits, the degradation mechanism, and the experimental protocols required to isolate and
quantify this specific impurity.

Key Regulatory Takeaways
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Chemical Identity & Degradation Pathway

Understanding the structural difference between the N-Oxide and the pharmacopeial "Impurity

A" is vital to prevent misidentification.
o Pantoprazole N-Oxide: Oxidation occurs at the nitrogen of the pyridine ring.

e Impurity A (Sulfone): Oxidation occurs at the sulfinyl group (S=0 to O=S=0).

Visualization: Oxidative Degradation Pathways

The following diagram illustrates the divergent oxidative pathways leading to Impurity A
(Specified) and the N-Oxide (Unspecified).
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Caption: Divergent degradation pathways showing the formation of specified Impurity A versus
the unspecified N-Oxide impurity.

Detailed Regulatory Limits Comparison

Since Pantoprazole N-Oxide is not explicitly listed in the impurity tables of USP or Ph. Eur.
2296, it falls under the general acceptance criteria.

Table 1: Comparative Limits for Pantoprazole N-Oxide

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b586309/docs?utm_src=pdf-body-img#technical-comparison-usp-vs-ep-standards-for-pantoprazole-n-oxide-impurity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Parameter

USP (API)

USP (DR Tablets)
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Monograph Title

Pantoprazole Sodium

Pantoprazole Sodium
Delayed-Release
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Pantoprazole Sodium

Sesquihydrate

Impurity Category

Any other individual

Any other individual

Unspecified impurities

impurity impurity

NMT 0.10% (0.10%
Acceptance Criteria NMT 0.10% NMT 0.2% limit applies to each

unspecified impurity)
Reporting Threshold 0.05% 0.1% 0.05%
Total Impurities NMT 0.5% NMT 1.0% NMT 0.5%

Slightly relaxed limit )
EP requires

Notes

Strict control required
for API.

for drug product due
to manufacturing

stress.

identification if
>0.10%.[5][6]

Critical Insight: While the USP Tablet monograph allows up to 0.2%, the API used to

manufacture those tablets must strictly meet the 0.10% limit. If Pantoprazole N-Oxide exceeds

0.10% in the API, it is non-compliant unless structurally identified and qualified toxicologically.

Experimental Protocol: Isolation & Analysis

To detect and quantify Pantoprazole N-Oxide, a stability-indicating HPLC method is required.[7]
The standard EP/USP methods are gradient-based and capable of separating polar impurities

like the N-Oxide.
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Method A: Standard Compendial Approach (Based on
EP/USP)

This protocol validates whether the N-Oxide is within the 0.10% limit.

Column: C18 (L1 packing), 150 mm x 3.9 mm, 5 um (or equivalent).

Temperature: 40°C.

Flow Rate: 1.0 mL/min.[6]

Detection: UV at 290 nm.[6][8]

Injection Volume: 20 pL.
Mobile Phase System:
e Solution A: Phosphate buffer pH 7.0 (1.74 g/L

adjusted with Phosphoric Acid).

e Solution B: Acetonitrile (ACN).[9]

Gradient Program:

Time (min) Solution A (%) Solution B (%)
0 80 20
40 20 80
45 20 80
46 80 20
| 55180 20 |

Protocol for Identification (Spiking Study)
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Since N-Oxide is not in the standard System Suitability Mix, you must perform a spiking study
to determine its Relative Retention Time (RRT).

o Standard Preparation: Prepare a 0.46 mg/mL solution of Pantoprazole Sodium CRS.

o Marker Preparation: Dissolve authentic Pantoprazole N-Oxide Reference Standard (CAS
953787-60-5) in Diluent (ACN:Water 1:1) to 0.001 mg/mL.

e Spiking: Add 1.0 mL of Marker Preparation to 10.0 mL of Standard Preparation.
« Injection: Inject the spiked solution.

o Observation: The N-Oxide is more polar than the parent drug. Expect elution before the main
Pantoprazole peak (typically RRT < 1.0, often near 0.5-0.7 range depending on exact
column chemistry).

Compliance Decision Workflow

The following logic tree guides the quality control decision process when an unknown peak
(suspected N-Oxide) is detected.
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Caption: Decision tree for handling unspecified impurities like Pantoprazole N-Oxide under
EP/USP general limits.

Scientific Commentary & Causality
Why the Limits Differ (Tablets vs. API)

The USP allows a higher limit (0.2%) for "Any other individual impurity" in Delayed-Release
Tablets compared to the API (0.10%).
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Causality: The enteric coating process and the acidic environment of the stomach (during
dissolution testing) can induce minor degradation. The N-Oxide, formed via oxidation, may
increase during the wet granulation or coating steps if not protected from light and oxygen.

Self-Validating System: To ensure the 0.2% tablet limit is not exceeded, manufacturers
typically set an internal release specification of NMT 0.15% for the N-Oxide in the finished
product, providing a safety margin.

Analytical Robustness

Resolution: The N-Oxide is structurally similar to the Sulfone (Impurity A). A critical system
suitability parameter is the resolution between the N-Oxide and the Sulfone if they elute
close to each other.

Detection: Both USP and EP use 290 nm. The N-Oxide retains the benzimidazole
chromophore, ensuring similar response factors to the parent drug. Therefore, using the
parent drug's response (diluted standard) for quantification is a scientifically valid
approximation (Response Factor = 1.0) in the absence of a specific standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b586309?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

